Cas no 820238-67-3 (3,5-Pyrazolidinedione, 1-(2-methylphenyl)-)

820238-67-3 structure
Product name:3,5-Pyrazolidinedione, 1-(2-methylphenyl)-
3,5-Pyrazolidinedione, 1-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Pyrazolidinedione, 1-(2-methylphenyl)-
- 1-(2-methyl-phenyl)-pyrazolidine-3,5-dione
- 1-(2-methylphenyl)pyrazolidine-3,5-dione
- 1-o-Tolyl-pyrazolidine-3,5-dione
- BB 0238368
- SCHEMBL5444371
- DTXSID90459765
- 1-(o-Tolyl)pyrazolidine-3,5-dione
- 820238-67-3
-
- Inchi: InChI=1S/C10H10N2O2/c1-7-4-2-3-5-8(7)12-10(14)6-9(13)11-12/h2-5H,6H2,1H3,(H,11,13)
- InChI Key: YKCKTXFMLXMMHG-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=C1N2C(=O)CC(=O)N2
Computed Properties
- Exact Mass: 190.074227566g/mol
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.4Ų
3,5-Pyrazolidinedione, 1-(2-methylphenyl)- Related Literature
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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